Cas no 1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-)
![Benzenamine, 3-[(trifluoromethyl)sulfinyl]- structure](https://ossimg.kuujia.com/scimg/2000/1948-05-6x500.png)
1948-05-6 structure
Product Name:Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
CAS No:1948-05-6
MF:C7H6F3NOS
MW:209.188850879669
MDL:MFCD04973010
CID:1387537
PubChem ID:23462060
Update Time:2025-04-20
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(trifluoromethyl)sulfinyl]-
- MFCD04973010
- SCHEMBL4282024
- 3-(TRIFLUOROMETHYLSULFINYL)ANILINE
- 1948-05-6
- 3-(Trifluoromethylsulfinyl)aniline; 98%
- 3-[(trifluoromethyl)sulfinyl]aniline
- AKOS017552976
-
- MDL： MFCD04973010
- Inchi： 1S/C7H6F3NOS/c8-7(9,10)13(12)6-3-1-2-5(11)4-6/h1-4H,11H2
- InChI Key： ILRLDSCDCNVJRW-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 209.01228
- Monoisotopic Mass: 209.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.3A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 43.09
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB148370-250 mg |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 250mg |
€249.00 | 2023-05-09 | |
| abcr | AB148370-1 g |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 1g |
€598.00 | 2023-05-09 | |
| abcr | AB148370-250mg |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 250mg |
€249.00 | 2024-06-10 | |
| abcr | AB148370-1g |
3-(Trifluoromethylsulfinyl)aniline, 98%; . |
1948-05-6 | 98% | 1g |
€598.00 | 2024-06-10 |
Benzenamine, 3-[(trifluoromethyl)sulfinyl]- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
1948-05-6 (Benzenamine, 3-[(trifluoromethyl)sulfinyl]-) Related Products
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